![molecular formula C19H19ClF2N2OS B4957742 1-{[(2-chloro-6-fluorobenzyl)thio]acetyl}-4-(4-fluorophenyl)piperazine](/img/structure/B4957742.png)
1-{[(2-chloro-6-fluorobenzyl)thio]acetyl}-4-(4-fluorophenyl)piperazine
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Overview
Description
1-{[(2-chloro-6-fluorobenzyl)thio]acetyl}-4-(4-fluorophenyl)piperazine, commonly known as CFM-2, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. CFM-2 belongs to the class of piperazine derivatives and has been synthesized using various methods.
Scientific Research Applications
CFM-2 has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects and can reduce neuronal damage caused by cerebral ischemia. CFM-2 has also been studied for its potential use in the treatment of anxiety and depression. In addition, CFM-2 has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.
Mechanism of Action
The exact mechanism of action of CFM-2 is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety and depression. CFM-2 has been shown to increase the activity of GABA receptors, leading to anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
CFM-2 has been shown to have a range of biochemical and physiological effects. It can reduce oxidative stress and inflammation, leading to neuroprotective effects. CFM-2 has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. In addition, CFM-2 can increase the levels of serotonin and dopamine, leading to anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
CFM-2 has several advantages for lab experiments. It is a stable compound that can be easily synthesized. CFM-2 has also been shown to have low toxicity, making it suitable for in vitro and in vivo studies. However, CFM-2 has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. In addition, CFM-2 has a short half-life, which can limit its therapeutic potential.
Future Directions
There are several future directions for the study of CFM-2. One potential direction is the development of CFM-2 analogs with improved solubility and longer half-life. Another direction is the investigation of the potential use of CFM-2 in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Furthermore, the underlying mechanism of action of CFM-2 needs to be further elucidated to fully understand its therapeutic potential.
Synthesis Methods
CFM-2 can be synthesized using various methods, including the reaction of 1-(2-chloro-6-fluorobenzyl)thioacetic acid with 4-fluorophenylpiperazine in the presence of coupling agents such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The reaction yields CFM-2 as a white crystalline solid.
properties
IUPAC Name |
2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClF2N2OS/c20-17-2-1-3-18(22)16(17)12-26-13-19(25)24-10-8-23(9-11-24)15-6-4-14(21)5-7-15/h1-7H,8-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHARAVDWQVWIMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CSCC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClF2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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